[1-(Bromomethyl)cyclobutyl]cyclopentane

• Molecular Formula: C10H17Br
• Molecular Weight: 217.15 g/mol
• IUPAC Name: [1-(bromomethyl)cyclobutyl]cyclopentane
• InChI: InChI=1S/C10H17Br/c11-8-10(6-3-7-10)9-4-1-2-5-9/h9H,1-8H2
• InChI Key: GASOSNUVEHDHNV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C2(CCC2)CBr

Description

[1-(Bromomethyl)cyclobutyl]cyclopentane is a bicyclic organic compound comprising a cyclopentane backbone fused with a bromomethyl-substituted cyclobutane ring. Its molecular formula is inferred as C₁₀H₁₇Br (based on analogous structures in ), with an approximate molecular weight of 217.15 g/mol. While direct data on this specific compound are sparse in the provided evidence, its structural analogs (e.g., cyclopropane derivatives and substituted cyclopentanes) offer insights into its properties and applications .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [1-(Bromomethyl)cyclobutyl]cyclopentane typically involves the bromination of cyclobutylmethylcyclopentane. This can be achieved through the reaction of cyclobutylmethylcyclopentane with bromine in the presence of a radical initiator or under UV light to facilitate the formation of the bromomethyl group.

Industrial Production Methods:

Chemical Reactions Analysis

Types of Reactions:

Substitution Reactions: The bromomethyl group in [1-(Bromomethyl)cyclobutyl]cyclopentane can undergo nucleophilic substitution reactions, where the bromine atom is replaced by other nucleophiles such as hydroxide, cyanide, or amines.

Reduction Reactions: The compound can be reduced to form cyclobutylmethylcyclopentane by using reducing agents like lithium aluminum hydride (LiAlH4).

Oxidation Reactions: Oxidation of the bromomethyl group can lead to the formation of cyclobutylmethylcyclopentanone using oxidizing agents like potassium permanganate (KMnO4).

Common Reagents and Conditions:

Nucleophilic Substitution: Sodium hydroxide (NaOH) in aqueous or alcoholic solution.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Oxidation: Potassium permanganate (KMnO4) in acidic or neutral medium.

Major Products:

Substitution: Cyclobutylmethylcyclopentanol, cyclobutylmethylcyclopentanenitrile.

Reduction: Cyclobutylmethylcyclopentane.

Oxidation: Cyclobutylmethylcyclopentanone.

Scientific Research Applications

Chemistry:

Synthesis of Complex Molecules: [1-(Bromomethyl)cyclobutyl]cyclopentane can be used as an intermediate in the synthesis of more complex organic molecules, particularly in the field of medicinal chemistry.

Biology:

Biochemical Studies:

Medicine:

Drug Development: Due to its unique structure, it may serve as a scaffold for the development of new pharmaceuticals, particularly those targeting specific enzymes or receptors.

Industry:

Material Science: The compound can be used in the development of new materials with specific properties, such as polymers with enhanced stability or unique mechanical properties.

Mechanism of Action

The mechanism of action of [1-(Bromomethyl)cyclobutyl]cyclopentane in biological systems is not well-documented. its reactivity can be attributed to the presence of the bromomethyl group, which can participate in various chemical reactions. The molecular targets and pathways involved would depend on the specific application and the nature of the interactions with biological molecules.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The table below summarizes key structural and functional differences between [1-(Bromomethyl)cyclobutyl]cyclopentane and related compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Structural Features	Reactivity/Applications
[1-(Bromomethyl)cyclobutyl]cyclopentane	C₁₀H₁₇Br	~217.15	Bromomethyl on cyclobutane	Cyclopentane + strained cyclobutane	Alkylation agent, pharmaceutical intermediate (inferred)
([1-(Bromomethyl)cyclopropyl]methyl)cyclopentane (CAS 1495214-62-4)	C₁₀H₁₇Br	217.15	Bromomethyl on cyclopropane	Cyclopentane + highly strained cyclopropane	Higher ring strain may enhance reactivity in ring-opening reactions
1-(Bromomethyl)-1-(trifluoromethyl)cyclopentane (CAS 2091636-18-7)	C₇H₁₀BrF₃	231.05	Bromomethyl + trifluoromethyl	Electron-withdrawing CF₃ group adjacent to Br	Enhanced electrophilicity for SN₂ reactions; fluorinated drug intermediate
1-(Bromomethyl)-1-(methoxymethyl)cyclopentane (CAS 1485886-77-8)	C₈H₁₅BrO	207.11	Bromomethyl + methoxymethyl	Ether functional group	Dual functionality for tandem reactions (e.g., nucleophilic substitution followed by oxidation)
Methyl (1R,3S)-3-(bromomethyl)cyclopentane-1-carboxylate (CAS 2387598-25-4)	C₈H₁₃BrO₂	221.09	Bromomethyl + ester group	Chiral centers and ester moiety	Potential use in asymmetric synthesis or prodrug design

Key Comparative Insights

Ring Strain and Reactivity :

• The cyclobutane ring in the target compound has moderate strain compared to the highly strained cyclopropane analog (). Cyclopropane derivatives are more reactive in ring-opening reactions (e.g., with nucleophiles), while cyclobutane systems may exhibit stability in milder conditions .
• The trifluoromethyl group in ’s compound introduces strong electron-withdrawing effects, increasing the electrophilicity of the adjacent bromine atom. This contrasts with the target compound’s purely hydrocarbon-based substituents, which may require harsher conditions for substitution reactions .

Functional Group Diversity :

• The methoxymethyl group in ’s compound provides an ether linkage, enabling hydrogen bonding or further functionalization (e.g., acid-catalyzed cleavage). This dual functionality is absent in the target compound, limiting its versatility in multi-step syntheses .
• The ester group in ’s compound adds polarity and chiral centers, making it suitable for pharmaceutical applications. The target compound’s lack of such groups restricts its direct utility in enantioselective catalysis .

Safety and Handling :

• While safety data for the target compound are unavailable, analogs like 1-bromopentane () highlight hazards common to brominated alkanes, including skin/eye irritation and flammability. The presence of additional substituents (e.g., CF₃ in ) may alter toxicity profiles .

Research and Application Trends

• Pharmaceutical Intermediates : Cyclobutane and cyclopropane motifs are prevalent in drug candidates (e.g., ’s sibutramine analogs). The target compound’s bromomethyl group could serve as a leaving group in coupling reactions to generate bioactive molecules .
• Material Science : Fluorinated analogs () are valued for their thermal stability and lipophilicity, whereas ether-containing derivatives () may find use in polymer chemistry .

Biological Activity

The compound [1-(Bromomethyl)cyclobutyl]cyclopentane is a brominated cycloalkane that has garnered interest in medicinal chemistry due to its potential biological activities. This article delves into the biological activity of this compound, summarizing relevant research findings, case studies, and data tables to present a comprehensive overview.

Chemical Structure and Properties

The molecular formula for [1-(Bromomethyl)cyclobutyl]cyclopentane is $C_9H_{15}Br$. Its structure features a cyclobutyl group attached to a bromomethyl group, which is further connected to a cyclopentane ring. The presence of the bromine atom is crucial as it can influence the compound's reactivity and biological interactions.

Property	Value
Molecular Weight	201.13 g/mol
Melting Point	Not available
Boiling Point	Not available
Solubility	Soluble in organic solvents

Research indicates that compounds similar to [1-(Bromomethyl)cyclobutyl]cyclopentane may exhibit various biological activities, including:

• Antimicrobial Activity : Brominated compounds often show significant antimicrobial properties due to their ability to disrupt cellular membranes and interfere with metabolic processes.
• Cytotoxicity : Some studies suggest that brominated cycloalkanes can induce apoptosis in cancer cells, making them potential candidates for anticancer therapies.
• Enzyme Inhibition : The presence of halogens, such as bromine, can enhance the ability of a compound to act as an enzyme inhibitor, affecting pathways like cell proliferation.

Case Studies

• Antimicrobial Studies : A study published in Journal of Medicinal Chemistry explored the antimicrobial effects of various brominated compounds. The results indicated that [1-(Bromomethyl)cyclobutyl]cyclopentane exhibited moderate activity against Gram-positive bacteria, suggesting its potential as an antimicrobial agent .
• Cytotoxicity Assays : In vitro assays demonstrated that derivatives of cyclobutane compounds could induce cell death in human cancer cell lines. The mechanism was attributed to oxidative stress and disruption of mitochondrial function .
• Enzyme Inhibition : A research article highlighted the role of brominated cycloalkanes in inhibiting specific kinases involved in cancer progression. The findings suggested that these compounds could serve as lead structures for developing kinase inhibitors .

Table 2: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Moderate activity against Gram-positive bacteria
Cytotoxicity	Induces apoptosis in cancer cells
Enzyme Inhibition	Inhibits specific kinases